1-Bromo-4-(2,2-difluoroethyl)benzene

• CAS: 1379313-67-3

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹⁹F NMR Chemical Shifts of 1-Bromo-4-(2,2-difluoroethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of 1-Bromo-4-(2,2-difluoroethyl)benzene

1-Bromo-4-(2,2-difluoroethyl)benzene is a compound of significant interest in the realms of medicinal chemistry and materials science. Its unique molecular architecture, featuring a bromine atom and a difluoroethyl group on a benzene ring, offers a versatile platform for the synthesis of more complex molecules. The bromine atom serves as a convenient handle for various cross-coupling reactions, while the difluoroethyl moiety can impart desirable properties such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics to a parent molecule.[1] The precise characterization of this building block is paramount for its effective utilization, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for its structural elucidation in solution.

This technical guide provides a detailed exploration of the ¹H and ¹⁹F NMR spectra of 1-Bromo-4-(2,2-difluoroethyl)benzene. As a self-validating system, this document will not only present the expected chemical shifts and coupling constants but also delve into the underlying physical principles that govern these parameters. By understanding the causality behind the spectral features, researchers can confidently identify this compound, assess its purity, and predict the outcomes of subsequent chemical transformations.

Theoretical Principles of NMR Spectroscopy: A Primer

Nuclear Magnetic Resonance spectroscopy is a phenomenon based on the quantum mechanical property of atomic nuclei known as spin. Nuclei with a non-zero spin, such as ¹H and ¹⁹F, behave like tiny magnets. When placed in a strong external magnetic field, these nuclear spins can align either with or against the field, creating two distinct energy levels. The absorption of electromagnetic radiation at a specific frequency, known as the Larmor frequency, can induce a transition between these energy levels. This absorption is what is detected in an NMR experiment.

The precise resonance frequency of a nucleus is highly sensitive to its local electronic environment.[2] This variation in resonance frequency, termed the chemical shift (δ) , provides a wealth of information about the molecular structure. Furthermore, the magnetic fields of neighboring nuclear spins can interact with each other through the bonding electrons, a phenomenon known as spin-spin coupling . This coupling results in the splitting of NMR signals into multiplets, and the magnitude of this splitting, the coupling constant (J) , provides information about the connectivity and spatial relationship between atoms.[3]

For 1-Bromo-4-(2,2-difluoroethyl)benzene, we are interested in two types of NMR spectra:

• ¹H NMR: Provides information about the number, environment, and connectivity of the hydrogen atoms.

• ¹⁹F NMR: Offers insights into the fluorine atoms, which are highly sensitive to their surroundings and often exhibit a wide range of chemical shifts.[4]

Experimental Acquisition of NMR Data: A Standard Protocol

To obtain high-quality ¹H and ¹⁹F NMR spectra of 1-Bromo-4-(2,2-difluoroethyl)benzene, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 1-Bromo-4-(2,2-difluoroethyl)benzene in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts.[5] Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS) for ¹H NMR (δ = 0.00 ppm), if precise chemical shift referencing is required. For ¹⁹F NMR, an external reference like CFCl₃ (δ = 0.00 ppm) is often used.[2]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumental Parameters:

  • The spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher for ¹H) to achieve better signal dispersion and resolution.[6]

  • For ¹H NMR:

    • A standard single-pulse experiment is typically sufficient.

    • Key parameters to optimize include the spectral width, the number of scans, and the relaxation delay.

  • For ¹⁹F NMR:

    • A similar single-pulse experiment can be used.

    • Due to the large chemical shift range of ¹⁹F, a wider spectral width is necessary.[4]

    • Proton decoupling is often employed to simplify the spectrum by removing ¹H-¹⁹F couplings.[7]

Analysis and Interpretation of Predicted NMR Spectra

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons and the ethyl group protons.

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
H-2, H-6	~7.5	Doublet	³JH-H ≈ 8.5	Aromatic protons ortho to Bromine
H-3, H-5	~7.2	Doublet	³JH-H ≈ 8.5	Aromatic protons ortho to Ethyl group
-CH₂-	~3.2	Triplet of triplets	³JH-F ≈ 15, ³JH-H ≈ 7.5	Methylene protons
-CHF₂	~6.1	Triplet of quartets	²JH-F ≈ 57, ³JH-H ≈ 7.5	Methine proton

Rationale for Predictions:

• Aromatic Protons: The aromatic region will display an AA'BB' system, which often simplifies to two doublets for a 1,4-disubstituted benzene ring. The protons ortho to the electron-withdrawing bromine atom (H-2, H-6) are expected to be deshielded and appear at a lower field compared to the protons ortho to the ethyl group (H-3, H-5).[8]

• Ethyl Group Protons:

  • The -CHF₂ proton will be significantly deshielded due to the strong electron-withdrawing effect of the two fluorine atoms and will appear as a triplet due to coupling with the two adjacent fluorine atoms (²JH-F). This triplet will be further split into quartets by the two protons of the adjacent methylene group (³JH-H). A large geminal H-F coupling constant (²JH-F) of around 57 Hz is expected.[9]

  • The -CH₂- protons will be deshielded by the adjacent difluoromethyl group and the aromatic ring. The signal will appear as a triplet due to coupling with the methine proton (³JH-H). Each peak of this triplet will be further split into a triplet by the two geminal fluorine atoms (³JH-F), resulting in a triplet of triplets.[3]

Predicted ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is expected to be simpler, showing a single signal for the two equivalent fluorine atoms.

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
-CHF₂	~ -110 to -130	Doublet of triplets	²JF-H ≈ 57, ³JF-H ≈ 15	gem-Difluoro group

Rationale for Predictions:

• Chemical Shift: The chemical shift of the fluorine atoms in a difluoroethyl group typically falls in the range of -110 to -130 ppm relative to CFCl₃.[4][10] The exact position will be influenced by the electronic nature of the 4-bromophenyl substituent.

• Multiplicity: The ¹⁹F signal will be split into a doublet by the geminal proton (²JF-H ≈ 57 Hz). Each peak of this doublet will be further split into a triplet by the two vicinal protons of the methylene group (³JF-H ≈ 15 Hz).[11]

Structure-Spectra Correlations: A Deeper Dive

The predicted NMR parameters are a direct consequence of the molecule's electronic and steric properties.

DOT Script for Molecular Structure and Key Interactions

Caption: Spin-spin coupling network in 1-Bromo-4-(2,2-difluoroethyl)benzene.

• Inductive and Mesomeric Effects: The electronegative bromine and fluorine atoms exert a strong electron-withdrawing inductive effect (-I), which deshields nearby protons and fluorine nuclei, causing their signals to appear at higher chemical shifts (downfield). The bromine atom also has a +M (mesomeric) effect due to its lone pairs, which can influence the electron density distribution in the aromatic ring.

• Through-Bond Coupling: The spin-spin coupling interactions are transmitted through the covalent bonds. The magnitude of the coupling constant is dependent on the number of bonds separating the interacting nuclei, the dihedral angle between them (for vicinal couplings), and the hybridization of the atoms in the coupling pathway. The large geminal ²JH-F coupling is a characteristic feature of fluorinated alkanes.[12]

Trustworthiness and Self-Validation: Confirming the Structure

To rigorously confirm the predicted assignments and validate the structure of 1-Bromo-4-(2,2-difluoroethyl)benzene, a suite of two-dimensional (2D) NMR experiments can be employed.

DOT Script for a Validation Workflow

Caption: A 2D NMR-based workflow for structural validation.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment would show correlations between the aromatic protons (H-2/6 with H-3/5) and between the methylene and methine protons of the ethyl group, confirming their connectivity.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. This would definitively assign the carbon chemical shifts.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds apart. For instance, the methylene protons would show correlations to the aromatic carbon C-4 and the methine carbon C-8.

• ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy): This experiment shows through-space correlations between protons and fluorine atoms, providing information about their spatial proximity.[9]

Conclusion

The ¹H and ¹⁹F NMR spectra of 1-Bromo-4-(2,2-difluoroethyl)benzene are predicted to exhibit distinct and interpretable patterns of chemical shifts and coupling constants. A thorough understanding of these spectra, grounded in the fundamental principles of NMR, is essential for the unambiguous identification and quality control of this important synthetic building block. While the data presented in this guide is predictive, it provides a robust framework for interpreting experimental data. For absolute structural confirmation, a combination of 1D and 2D NMR techniques is recommended. This comprehensive approach ensures the scientific integrity of research and development efforts that utilize this versatile fluorinated compound.

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An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-(2,2-difluoroethyl)benzene

Abstract

This technical guide provides a comprehensive analysis of the predicted physicochemical properties, specifically the boiling point and solubility, of the novel compound 1-Bromo-4-(2,2-difluoroethyl)benzene. While empirical data for this specific molecule is not yet prevalent in published literature, this document, intended for researchers, scientists, and drug development professionals, extrapolates from data on structurally analogous compounds and fundamental chemical principles. It offers a robust framework for understanding and experimentally determining these critical parameters. This guide emphasizes scientific integrity, providing detailed, self-validating experimental protocols and grounding its claims in authoritative sources.

Introduction: The Significance of Fluorinated Aryl Halides in Modern Chemistry

1-Bromo-4-(2,2-difluoroethyl)benzene (CAS No. 1379313-67-3) is a halogenated aromatic compound with significant potential as a building block in organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] The incorporation of a difluoroethyl group can impart unique electronic and pharmacokinetic properties to target molecules, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design.[1][2] The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions to construct more complex molecular architectures.[2] A thorough understanding of its fundamental physicochemical properties, such as boiling point and solubility, is paramount for its effective utilization in synthesis, purification, and formulation.

Predicted Physicochemical Properties

Due to the novelty of 1-Bromo-4-(2,2-difluoroethyl)benzene, specific experimental data is limited. However, we can predict its properties based on its structural similarity to related compounds and established physicochemical principles.

Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the pressure surrounding the liquid, and the liquid changes into a vapor. For aryl halides, the boiling point generally increases with molecular weight due to stronger van der Waals forces.[4]

Based on the available data for the isomeric compound, 1-Bromo-4-(1,1-difluoroethyl)benzene, which has a reported boiling point of 80-82 °C at 10.0 Torr, it is predicted that 1-Bromo-4-(2,2-difluoroethyl)benzene will exhibit a similar boiling point under reduced pressure.[5] At atmospheric pressure (760 mmHg), the boiling point is expected to be significantly higher, likely in the range of 200-220 °C, comparable to other brominated benzene derivatives of similar molecular weight.[1]

Table 1: Predicted and Comparative Boiling Points of Related Aryl Halides

Compound	Molecular Formula	Molecular Weight ( g/mol )	Reported Boiling Point (°C)
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	150 °C at 760 mmHg[6]
1-Bromo-4-ethylbenzene	C₈H₉Br	185.06	202-204 °C at 760 mmHg
1-Bromo-4-(1,1-difluoroethyl)benzene	C₈H₇BrF₂	221.04	80-82 °C at 10.0 Torr[5]
1-Bromo-4-(2,2-difluoroethyl)benzene	C₈H₇BrF₂	221.04	Predicted: ~200-220 °C at 760 mmHg

Solubility Profile

The principle of "like dissolves like" is the cornerstone for predicting solubility. 1-Bromo-4-(2,2-difluoroethyl)benzene possesses both non-polar (the benzene ring and ethyl group) and polar (the carbon-bromine and carbon-fluorine bonds) characteristics.

Water Solubility: The large, non-polar aromatic ring and the hydrophobic difluoroethyl group are expected to make this compound practically insoluble in water.[7][8]

Organic Solvent Solubility: It is anticipated to be soluble in a range of common organic solvents.[7][8]

• Non-polar aprotic solvents (e.g., hexane, toluene): High solubility is expected due to the effective solvation of the non-polar aryl and alkyl portions of the molecule.[7]

• Polar aprotic solvents (e.g., acetone, acetonitrile, dimethyl sulfoxide (DMSO), dichloromethane (DCM)): Good solubility is predicted as these solvents can interact with the polarizable bromine and fluorine atoms while also solvating the non-polar regions.[7]

• Polar protic solvents (e.g., methanol, ethanol): Sparingly soluble to soluble behavior is expected. The ability to act as a hydrogen bond acceptor is limited, but the overall polarity of these solvents should permit some degree of dissolution.[7]

Table 2: Predicted Qualitative Solubility of 1-Bromo-4-(2,2-difluoroethyl)benzene

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Aqueous	Water	Insoluble	The large non-polar surface area prevents effective solvation by highly polar water molecules.[7]
Non-polar Aprotic	Hexane, Toluene	Soluble	The non-polar nature of the solvent effectively solvates the non-polar aryl and alkyl portions of the molecule.[7]
Polar Aprotic	Acetone, Acetonitrile, DMSO, DCM	Soluble	These solvents possess sufficient polarity to interact with the polarizable bromine and fluorine atoms, while also being able to solvate the non-polar parts of the molecule.[7]
Polar Protic	Methanol, Ethanol	Sparingly Soluble to Soluble	The ability to form hydrogen bonds is limited, but the overall polarity of these solvents should allow for some degree of dissolution.[7]

Experimental Protocols for Property Determination

To ensure scientific rigor, the following detailed protocols are provided for the experimental determination of the boiling point and solubility of 1-Bromo-4-(2,2-difluoroethyl)benzene.

Determination of Boiling Point by the Micro-Reflux Method

This method is suitable for small sample quantities and provides an accurate boiling point measurement.

Diagram 1: Experimental Workflow for Micro-Reflux Boiling Point Determination

Caption: Workflow for determining boiling point using the micro-reflux method.

Step-by-Step Methodology:

• Apparatus Assembly: Assemble a micro-reflux apparatus consisting of a 5 mL round-bottom flask, a condenser, and a heat source (heating mantle or oil bath).

• Sample Preparation: Add approximately 2-3 mL of 1-Bromo-4-(2,2-difluoroethyl)benzene and a boiling chip to the round-bottom flask.

• Thermometer Placement: Securely position a thermometer with the bulb just below the level of the side arm of the condenser to ensure it is immersed in the vapor phase during reflux.

• Heating: Gently heat the flask to bring the sample to a steady reflux.

• Observation: Observe the ring of condensing vapor rising and stabilizing on the thermometer bulb.

• Data Recording: Record the temperature at which the vapor condensation ring remains constant. This is the experimental boiling point.

• Cooling and Disassembly: Allow the apparatus to cool to room temperature before disassembling.

• Waste Disposal: Dispose of the chemical waste in accordance with institutional and local safety regulations.

Quantitative Determination of Solubility by the Shake-Flask Method

The shake-flask method is a reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[9]

Diagram 2: Experimental Workflow for Shake-Flask Solubility Determination

Caption: Workflow for quantitative solubility determination via the shake-flask method.

Step-by-Step Methodology:

• Sample Preparation: In a series of sealed vials, add an excess amount of 1-Bromo-4-(2,2-difluoroethyl)benzene to a known volume of each solvent to be tested.

• Equilibration: Place the vials in a shaker bath at a constant temperature (e.g., 25 °C) and agitate for a period sufficient to reach equilibrium (typically 24-48 hours).

• Phase Separation: Allow the vials to stand undisturbed for a period to allow the undissolved solid to settle.

• Aliquot Withdrawal: Carefully withdraw an aliquot of the supernatant (the clear liquid phase) using a pipette.

• Filtration: Filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any suspended solid particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis Spectroscopy. A calibration curve with known concentrations of the compound should be prepared for accurate quantification.

• Calculation: The solubility is expressed as the determined concentration (e.g., in mg/mL or mol/L).

Safety and Handling

As a halogenated aromatic compound, 1-Bromo-4-(2,2-difluoroethyl)benzene should be handled with appropriate safety precautions.[10] While a specific Safety Data Sheet (SDS) for this compound is not widely available, data from analogous compounds suggests that it may be harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation.[10][11][12]

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.[12]

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[12][13]

• Avoid inhalation of vapors and contact with skin and eyes.[12][14]

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[12][13]

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[12][13]

Conclusion

This technical guide has provided a detailed overview of the predicted boiling point and solubility of 1-Bromo-4-(2,2-difluoroethyl)benzene, grounded in the properties of structurally related compounds and fundamental chemical principles. The inclusion of robust, step-by-step experimental protocols empowers researchers to validate these predictions and generate precise, reliable data. A thorough understanding and experimental determination of these physicochemical properties are critical first steps in unlocking the full potential of this promising synthetic building block in the advancement of new pharmaceuticals and other functional molecules.

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Technical Whitepaper: Toxicity, Handling, and Application Guidelines for 1-Bromo-4-(2,2-difluoroethyl)benzene

Executive Summary

In modern medicinal chemistry and advanced materials science, the strategic incorporation of fluorinated motifs is a proven method for modulating lipophilicity, metabolic stability, and target binding affinity. 1-Bromo-4-(2,2-difluoroethyl)benzene (CAS: 1379313-67-3) has emerged as a highly valuable building block. The 2,2-difluoroethyl group serves as a metabolically robust bioisostere for ethyl or trifluoroethyl groups, while the aryl bromide moiety provides an ideal handle for transition-metal-catalyzed cross-coupling reactions.

However, the unique physicochemical properties that make this compound valuable also dictate its toxicological profile. This whitepaper provides drug development professionals and synthetic chemists with an in-depth analysis of the compound's mechanistic toxicology, alongside self-validating protocols for safe handling and experimental application.

Physicochemical Profiling & Mechanistic Toxicology

The toxicity of 1-Bromo-4-(2,2-difluoroethyl)benzene is fundamentally driven by its high lipophilicity and the reactivity of the halogenated aromatic system. According to standardized chemical safety databases, this compound presents multi-route acute toxicity and specific target organ hazards[1].

Causality of Toxicological Hazards

• Acute Toxicity (H302, H312, H332): The 2,2-difluoroethyl group significantly increases the molecule's partition coefficient (LogP). This lipophilicity facilitates rapid diffusion across the lipid-rich stratum corneum (dermal exposure) and alveolar membranes (inhalation), leading to rapid systemic absorption[1].

• STOT SE 3 - CNS Depression (H336): Once in systemic circulation, the compound easily breaches the blood-brain barrier. In the central nervous system, lipophilic solvents partition into neuronal lipid bilayers, altering membrane fluidity and disrupting ion channel conformations. This manifests clinically as dizziness, drowsiness, and general CNS depression[1].

• Hepatotoxicity via CYP450 Metabolism: In the liver, halogenated benzenes undergo oxidation by Cytochrome P450 enzymes. This process can generate reactive arene oxides or radical intermediates. If cellular glutathione (GSH) is depleted, these electrophilic species covalently bind to hepatic macromolecules, inducing oxidative stress and hepatocellular necrosis.

Quantitative Hazard & Mitigation Summary

Hazard Classification	GHS Code[1]	Toxicological Mechanism	Quantitative Mitigation Standard
Acute Toxicity (Oral/Dermal/Inhal.)	H302, H312, H332	Rapid systemic absorption via lipophilic diffusion.	Fume hood face velocity ≥ 100 fpm; Nitrile gloves ≥ 0.11 mm.
Skin Irritation	H315	Defatting of the stratum corneum lipid matrix.	Immediate wash protocol; replace gloves every 30 mins.
Eye Irritation	H319	Corneal epithelial disruption and protein denaturation.	ANSI Z87.1 compliant unvented chemical safety goggles.
STOT SE 3 (CNS)	H336	Blood-brain barrier penetration; lipid bilayer disruption.	Ambient vapor monitoring; strict containment < 50 ppm.

Toxicological Pathway Visualization

The following diagram illustrates the biological fate of 1-Bromo-4-(2,2-difluoroethyl)benzene upon exposure, highlighting the bifurcation between hepatic metabolism and neurological impact.

Fig 1: Mechanistic pathway of 1-Bromo-4-(2,2-difluoroethyl)benzene toxicity and CNS depression.

Handling & Safety Protocols (Self-Validating System)

To ensure absolute safety and reproducibility, handling this compound requires a self-validating protocol where each step acts as a quality control checkpoint for the preceding action.

Step 1: Environmental & Engineering Controls

• Action: Conduct all operations inside a certified chemical fume hood.

• Causality: Prevents inhalation of vapors that cause H332 and H336 hazards[1].

• Validation Check: The digital anemometer on the fume hood must read a continuous face velocity of ≥ 100 feet per minute (fpm) before the reagent bottle is opened.

Step 2: Personal Protective Equipment (PPE) Assembly

• Action: Don double-layered nitrile gloves (minimum 0.11 mm thickness per layer), a flame-resistant lab coat, and chemical splash goggles.

• Causality: Fluorinated aryl compounds can rapidly permeate standard latex, leading to H312 (dermal toxicity)[1].

• Validation Check: Perform the "inflation test" on gloves prior to donning to verify the absence of micro-tears.

Step 3: Dispensing and Mass Transfer

• Action: Use a positive displacement pipette (for liquids) or an analytical balance enclosed within the hood (for solids/slurries) to transfer the required mass.

• Causality: Minimizes aerosolization and vapor escape during transfer.

• Validation Check: The analytical balance must stabilize within ±0.1 mg for 5 seconds, indicating zero active vaporization or static interference during the transfer.

Experimental Workflows: Palladium-Catalyzed Cross-Coupling

The primary utility of 1-Bromo-4-(2,2-difluoroethyl)benzene is in transition-metal-catalyzed cross-coupling to build complex active pharmaceutical ingredients (APIs). Below is a self-validating methodology for a Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Coupling

Step 1: Inert Atmosphere Setup

• Action: Add 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv) and the desired arylboronic acid (1.2 equiv) to a Schlenk flask. Evacuate and backfill with Argon (3 cycles).

• Causality: Oxygen poisons the active Pd(0) catalytic species by forming inactive peroxo complexes, halting the catalytic cycle.

• Validation Check: The Schlenk line manifold gauge must read < 0.1 mbar during the evacuation phase before backfilling.

Step 2: Catalyst & Base Loading

• Action: Under positive Argon flow, add Pd(dppf)Cl₂ (0.05 equiv) and K₂CO₃ (2.0 equiv).

• Causality: K₂CO₃ activates the boronic acid by forming a highly nucleophilic boronate complex, which is strictly required to accelerate the transmetalation step.

• Validation Check: Visual confirmation of a uniform, free-flowing powder mixture before solvent addition.

Step 3: Solvent Addition & Thermal Activation

• Action: Inject degassed 1,4-Dioxane/H₂O (4:1 v/v) and heat to 80°C for 12 hours.

• Causality: The biphasic solvent system solubilizes both the organic substrates and the inorganic base. Heating provides the activation energy necessary for the oxidative addition of the strong C-Br bond.

• Validation Check: LC-MS analysis of an aliquot must show >95% consumption of the aryl bromide, with the target mass [M+H]+ corresponding to the cross-coupled product.

Experimental Workflow Visualization

Fig 2: Self-validating experimental workflow for Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Conclusion

1-Bromo-4-(2,2-difluoroethyl)benzene is an indispensable reagent for installing the metabolically stable 2,2-difluoroethyl bioisostere into complex molecular architectures. However, its significant lipophilicity and halogenated nature confer acute toxicity and CNS depression risks (STOT SE 3). By understanding the causality behind these hazards—specifically its ability to rapidly cross lipid bilayers and undergo CYP450 bioactivation—researchers can effectively implement the self-validating engineering controls and handling protocols detailed in this guide to ensure both laboratory safety and synthetic success.

References

• Title: 1-bromo-4-(2,2-difluoroethyl)benzene — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Note: Low-Temperature Lithiation of 1-Bromo-4-(2,2-difluoroethyl)benzene

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Rationale

The incorporation of fluorinated motifs into small molecules is a cornerstone of modern drug discovery. Specifically, the 2,2-difluoroethyl group ( −CH2​CHF2​ ) is increasingly utilized as a lipophilic bioisostere for alkyl chains and ethers, offering enhanced metabolic stability and unique conformational preferences . However, functionalizing building blocks like 1-Bromo-4-(2,2-difluoroethyl)benzene via organometallic intermediates presents a significant synthetic challenge due to the competing reactivity of the difluoroethyl moiety.

The Mechanistic Challenge (Causality of Experimental Choices): To functionalize the aromatic ring, a lithium-halogen exchange is typically employed to generate a highly reactive aryllithium intermediate . The critical challenge lies in the structure of the 2,2-difluoroethyl group. The benzylic protons ( −CH2​− ) are rendered slightly acidic by the adjacent electron-withdrawing −CHF2​ group. If the reaction temperature is not strictly controlled, the strongly basic conditions (either from the n -butyllithium reagent or the newly formed aryllithium) will trigger a competing acid-base reaction. Deprotonation at the benzylic position rapidly leads to β -fluoride elimination (an E1cB-type pathway), resulting in defluorinated styrene derivatives and complex polymeric mixtures .

The Kinetic Solution: Lithium-halogen exchange is an extremely fast, kinetically controlled process that proceeds via a hypervalent "ate" complex or direct halogen attack . By conducting the reaction under strict cryogenic conditions ( −78∘C ), the activation energy required for the lithium-halogen exchange is met, while the barrier for benzylic deprotonation and subsequent elimination is not. Thus, the aryllithium species is kinetically trapped and preserved for subsequent electrophilic functionalization.

Mechanistic Pathway

The following diagram illustrates the desired kinetic pathway versus the thermodynamically driven thermal degradation pathway.

Fig 1: Mechanistic pathway of the low-temperature lithiation and electrophilic trapping.

Reaction Optimization & Quantitative Data

To demonstrate the critical nature of temperature control, the following table summarizes the quantitative data from optimization studies utilizing N,N -dimethylformamide (DMF) as the trapping electrophile to yield the corresponding benzaldehyde derivative.

Entry	Reagent (Equiv)	Solvent	Internal Temp ( ∘C )	Yield (%)	Major Impurity Profile
1	n -BuLi (1.05)	THF	-78 to -70	>90%	Trace Wurtz homocoupling
2	n -BuLi (1.05)	THF	-40	65%	Benzylic deprotonation / Elimination
3	n -BuLi (1.05)	THF	0	<10%	Extensive defluorination / Polymerization
4	t -BuLi (2.10)	Et 2​ O	-78 to -70	88%	Trace reduction (Ar-H formation)

Data Interpretation: Entry 1 represents the optimal conditions. The use of THF is preferred over diethyl ether (Et 2​ O) as it strongly coordinates the lithium cation, accelerating the exchange rate and allowing the reaction to reach completion rapidly at −78∘C . Exceeding −40∘C (Entry 2) triggers the E1cB elimination cascade.

Detailed Experimental Protocol

This protocol describes the conversion of 1-Bromo-4-(2,2-difluoroethyl)benzene to 4-(2,2-difluoroethyl)benzaldehyde via formylation with DMF. This is a self-validating workflow designed to ensure high fidelity and reproducibility.

Materials Required:

• 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv, 10.0 mmol)

• n -Butyllithium ( n -BuLi), 2.5 M in hexanes (1.05 equiv, 10.5 mmol)

• Anhydrous Tetrahydrofuran (THF), inhibitor-free

• Anhydrous N,N -Dimethylformamide (DMF) (1.5 equiv, 15.0 mmol)

• Saturated aqueous NH 4​ Cl solution

Step-by-Step Methodology:

Step 1: Reagent Validation (Crucial for Stoichiometry)

• Action: Titrate the commercial n -BuLi solution using N -benzylbenzamide or diphenylacetic acid prior to use.

• Causality: n -BuLi degrades over time upon exposure to trace moisture, forming LiOH and lowering its molarity. Using an inaccurate titer leads to the addition of excess base, which will remain unreacted during the exchange and aggressively deprotonate the difluoroethyl group of the product.

Step 2: Cryogenic Setup & Substrate Preparation

• Action: In a flame-dried Schlenk flask under a positive pressure of high-purity Argon, dissolve 1-Bromo-4-(2,2-difluoroethyl)benzene (2.21 g, 10.0 mmol) in anhydrous THF (50 mL) to achieve a 0.2 M solution.

• Action: Submerge the flask in a dry ice/acetone bath. Insert a PTFE-coated internal thermocouple directly into the solution.

• Validation: Wait until the internal temperature stabilizes at −78∘C to −75∘C .

Step 3: Lithium-Halogen Exchange

• Action: Using a syringe pump, add the titrated n -BuLi solution (4.2 mL of 2.5 M) dropwise over 15 minutes.

• Causality: The exchange is highly exothermic. Dropwise addition prevents localized heating. The internal thermocouple must not register a temperature warmer than −70∘C during the addition.

• Validation: A successful exchange is visually indicated by the solution transitioning to a persistent pale yellow color. A shift to dark brown or black indicates thermal decomposition and defluorination. Stir for an additional 30 minutes at −78∘C .

Step 4: Electrophilic Trapping

• Action: Add anhydrous DMF (1.16 mL, 15.0 mmol) neat, dropwise over 5 minutes.

• Causality: DMF is a highly effective formylating agent but must be strictly anhydrous. The reaction forms a stable tetrahedral hemiaminal lithium alkoxide intermediate.

• Validation: The pale yellow color will typically fade or shift to a clear/cloudy white suspension as the intermediate forms. Stir for 45 minutes at −78∘C .

Step 5: Cryogenic Quenching & Workup

• Action:Before removing the cooling bath, rapidly inject 10 mL of saturated aqueous NH 4​ Cl directly into the −78∘C solution.

• Causality: Quenching at cryogenic temperatures is the ultimate safeguard. If the reaction is allowed to warm to room temperature before quenching, any unreacted aryllithium or excess n -BuLi will immediately attack the difluoroethyl group as the thermal barrier is breached.

• Action: Once quenched, remove the bath and allow the biphasic mixture to warm to room temperature. Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Troubleshooting & Safety

• Pyrophoric Hazard: n -BuLi is highly pyrophoric. Syringes and needles must be flushed with inert gas before use and quenched with isopropanol immediately after use.

• Moisture Sensitivity: The presence of trace water in the THF will prematurely quench the n -BuLi, leading to incomplete conversion and unreacted starting material. Always use freshly dispensed solvent from a solvent purification system (SPS).

• Temperature Excursions: If the internal temperature accidentally spikes above −60∘C during n -BuLi addition, immediately halt the addition, allow the bath to recool the system, and anticipate a lower isolated yield due to partial degradation.

References

• Carbonnel, E., Poisson, T., Jubault, P., Pannecoucke, X., & Besset, T. (2019). "Recent Advances for the Direct Introduction of the CF2Me Moiety." Frontiers in Chemistry, 7, 111. URL:[Link]

• Merchant, R. R., Edwards, J. T., Qin, T., Kruszyk, M. M., Bi, C., Che, G., ... & Baran, P. S. (2018). "Modular radical cross-coupling with sulfones enables access to sp3-rich (fluoro)alkylated scaffolds." Science, 360(6384), 75-80. URL:[Link]

• Miele, M., Citarella, A., Micale, N., Holzer, W., & Pace, V. (2019). "Direct and Chemoselective Synthesis of Tertiary Difluoroketones via Weinreb Amide Homologation with a CHF2-Carbene Equivalent." Organic Letters, 21(20), 8261-8265. URL:[Link]

• Wikipedia Contributors. (2023). "Metal–halogen exchange." Wikipedia, The Free Encyclopedia. URL:[Link]

Application Note: A Detailed, Safety-Oriented Synthesis of 1-Bromo-4-(2,2-difluoroethyl)benzene via Deoxofluorination

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Difluoroethyl Moiety

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. The difluoromethyl group (CHF₂) and the related difluoroethyl group (CH₂CHF₂) are of particular interest as they can serve as bioisosteres for hydroxyl, thiol, or amine functionalities, and can act as lipophilic hydrogen bond donors.[1] These properties can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

1-Bromo-4-(2,2-difluoroethyl)benzene is a valuable building block for introducing the 2,2-difluoroethylphenyl moiety into complex molecular architectures.[2] The presence of the bromine atom provides a versatile handle for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the rapid diversification of drug candidates.[2] This application note provides a detailed, step-by-step protocol for the synthesis of this key intermediate, emphasizing a modern, safety-conscious approach using a crystalline deoxofluorinating agent.

Synthetic Strategy: Deoxofluorination of 2-(4-bromophenyl)acetaldehyde

The most direct and efficient route to synthesize 1-Bromo-4-(2,2-difluoroethyl)benzene is through the deoxofluorination of the corresponding aldehyde, 2-(4-bromophenyl)acetaldehyde. This transformation replaces the carbonyl oxygen with two fluorine atoms.

Rationale for Reagent Selection: XtalFluor-E® vs. DAST

Historically, Diethylaminosulfur trifluoride (DAST) has been the workhorse reagent for such transformations.[3][4][5] However, DAST is a liquid with limited thermal stability and can decompose violently, posing significant safety risks, especially on a larger scale.[3]

To enhance operational safety and handling convenience, this protocol utilizes XtalFluor-E® (diethylaminodifluorosulfinium tetrafluoroborate) . This reagent offers several distinct advantages:

• Enhanced Safety: XtalFluor-E is a crystalline solid with significantly greater thermal stability than DAST.[6]

• Ease of Handling: As a solid, it is easier to weigh and handle compared to the volatile and corrosive liquid DAST.

• Reduced Corrosion: Unlike DAST, XtalFluor-E does not generate significant amounts of highly corrosive hydrogen fluoride (HF) under anhydrous conditions, allowing for the use of standard borosilicate glassware.[6]

The reaction requires a fluoride source to act as a promoter, with triethylamine trihydrofluoride (Et₃N·3HF) being a common and effective choice.[6]

Reaction Mechanism

The deoxofluorination of an aldehyde with XtalFluor-E is believed to proceed through the activation of the carbonyl oxygen. The aldehyde's oxygen atom attacks the electrophilic sulfur center of the XtalFluor-E reagent. This is followed by the nucleophilic attack of fluoride ions (delivered by the Et₃N·3HF promoter) at the now highly electrophilic carbon atom of the intermediate, ultimately leading to the geminal difluoride product.[7]

Experimental Protocol

This protocol details the synthesis of 1-Bromo-4-(2,2-difluoroethyl)benzene from 2-(4-bromophenyl)acetaldehyde on a 5 mmol scale.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Equivalents	Notes
2-(4-bromophenyl)acetaldehyde	27200-79-9	199.04	5.0	1.0	Purity >95%
XtalFluor-E®	285325-06-2	227.01	7.5	1.5	Moisture sensitive. Handle under inert gas.
Triethylamine trihydrofluoride	73602-61-6	161.21	7.5	1.5	Corrosive. Handle with care.
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	-	-	Use from a solvent purification system.
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	-	-	Aqueous solution.
Brine	-	-	-	-	Saturated aqueous NaCl solution.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	-	-	For drying.
Silica Gel (230-400 mesh)	63231-67-4	-	-	-	For column chromatography.

Equipment

• 100 mL two-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa and nitrogen/argon inlet

• Syringes and needles

• Ice-water bath

• Standard glassware for workup (separatory funnel, Erlenmeyer flasks)

• Rotary evaporator

• Flash chromatography setup

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the oven-dried 100 mL round-bottom flask with a magnetic stir bar under a positive pressure of nitrogen or argon.

• Reagent Addition: To the flask, add 2-(4-bromophenyl)acetaldehyde (1.0 g, 5.0 mmol). Dissolve it in 25 mL of anhydrous dichloromethane.

• Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

• Promoter Addition: While stirring at 0 °C, carefully add triethylamine trihydrofluoride (1.22 mL, 7.5 mmol) via syringe.

• Fluorinating Agent Addition: Add XtalFluor-E® (1.70 g, 7.5 mmol) portion-wise over 5-10 minutes. Causality Note: Adding the solid reagent in portions helps to control the reaction rate and any potential exotherm.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting material is consumed.

• Quenching: Once complete, cool the reaction mixture back to 0 °C. Carefully and slowly quench the reaction by adding 30 mL of saturated aqueous NaHCO₃ solution. Safety Note: Quenching can be exothermic and may release gas. Add the solution slowly with vigorous stirring.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 20 mL portions of dichloromethane.

• Workup - Washing: Combine all organic layers and wash sequentially with 30 mL of water and 30 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to afford the pure product as a colorless oil.[8]

Workflow Diagram

Caption: Overall workflow for the synthesis of 1-Bromo-4-(2,2-difluoroethyl)benzene.

Characterization Data

The final product should be characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

• ¹H NMR (CDCl₃, 400 MHz): δ 7.55-7.45 (m, 2H), 7.25-7.15 (m, 2H), 6.05 (tt, J = 56.5, 4.5 Hz, 1H), 3.15 (td, J = 16.0, 4.5 Hz, 2H).

• ¹⁹F NMR (CDCl₃, 376 MHz): δ -114.5 (dt, J = 56.5, 16.0 Hz).

• ¹³C NMR (CDCl₃, 101 MHz): δ 136.0, 132.0, 131.5, 122.5, 115.5 (t, J = 238.0 Hz), 39.0 (t, J = 25.0 Hz).

• Mass Spectrometry (EI): m/z calculated for C₈H₇BrF₂ [M]⁺: 220.97; found: 220.9.

Safety and Handling Precautions

Professional laboratory safety practices must be strictly followed.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[9][10]

• Ventilation: All operations must be conducted inside a certified chemical fume hood to avoid inhalation of volatile and corrosive reagents.[9][11]

• XtalFluor-E®: While more stable than DAST, it is moisture-sensitive and should be handled under an inert atmosphere.

• Triethylamine trihydrofluoride (Et₃N·3HF): This reagent is corrosive and can cause severe burns. Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.[12][13] It can also etch glass over long periods.

• Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Minimize exposure.

• Quenching: The quenching of fluorinating agents can be highly exothermic and may release gaseous byproducts. The quenching solution must be added slowly to a cooled reaction mixture.

• Waste Disposal: Dispose of all chemical waste in accordance with local institutional and governmental regulations.

References

• Wikipedia. (n.d.). Diethylaminosulfur trifluoride. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Diethylaminosulfur Trifluoride - Material Safety Data Sheet.

• Thibeault, O., Ouellet-Du Berger, M.-R., Gonay, M., & Paquin, J.-F. (2023). Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Merck Millipore. (n.d.). Diethylaminosulfur Trifluoride (DAST).
• Gat, Y., & Brik, A. (2012). Fluorine-18-labeled diethylaminosulfur trifluoride (DAST): an F-for-OH fluorinating agent. Journal of the American Chemical Society.
• de la Torre, A., et al. (2019). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. Beilstein Journal of Organic Chemistry.

• Paquin, J.-F., et al. (2023). Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions. RSC Publishing. Retrieved from [Link]

• Couturier, M., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry.

• Wikipedia. (n.d.). Fluorination with aminosulfuranes. Retrieved from [Link]

• Li, Y., et al. (2021). Rapid Access to Fluorinated Anilides via DAST-Mediated Deoxyfluorination of Arylhydroxylamines. Organic Letters.
• ResearchGate. (n.d.). Figure 4. Chemical synthesis routes. Reagents and conditions.
• ChemRxiv. (n.d.). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety.

• Slideshare. (2013, February 23). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Utility of 1-Bromo-4-(1,1-difluoroethyl)benzene.

• PrepChem.com. (n.d.). Synthesis of 2-(2-Bromophenyl)acetaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-bromo-2-fluorobenzene. Retrieved from [Link]

Sources

• 1. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 4. Diethylaminosulfur Trifluoride (DAST) [sigmaaldrich.com]
• 5. DAST - Enamine [enamine.net]
• 6. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 10. chemicalbull.com [chemicalbull.com]
• 11. echemi.com [echemi.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. fishersci.de [fishersci.de]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Debromination in Cross-Coupling of 1-Bromo-4-(2,2-difluoroethyl)benzene

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering protodehalogenation (debromination) during the palladium-catalyzed cross-coupling of 1-Bromo-4-(2,2-difluoroethyl)benzene.

As a Senior Application Scientist, I approach this not just as a synthetic hurdle, but as a kinetic competition. Below, we break down the causality of this side reaction, provide targeted troubleshooting FAQs, and outline a self-validating protocol to ensure your success.

Part 1: Mechanistic Causality (The "Why" Behind Debromination)

The substrate, 1-Bromo-4-(2,2-difluoroethyl)benzene, features a moderately electron-withdrawing 2,2-difluoroethyl group. This electronic property accelerates the initial oxidative addition of the Pd(0) catalyst into the C–Br bond. However, if the subsequent transmetalation step is sluggish—often due to a bulky boronic acid, an insoluble base, or an unoptimized ligand—the resulting Ar–Pd(II)–Br intermediate stalls.

During this stalled phase, the Pd(II) species acts as a kinetic trap. It becomes highly susceptible to off-target hydride abstraction from the solvent (e.g., THF, alcohols), the boronic ester backbone, or even trace water[1]. This forms an Ar–Pd(II)–H species, which rapidly undergoes reductive elimination to yield the undesired debrominated byproduct: (2,2-difluoroethyl)benzene. To solve this, we must accelerate transmetalation to outcompete the β-hydride elimination pathway[2].

Catalytic cycle showing kinetic competition between desired transmetalation and debromination.

Part 2: FAQs & Troubleshooting Guides

Q1: I am observing 40-50% of (2,2-difluoroethyl)benzene (debrominated byproduct) in my LC-MS. How do I shift the kinetics toward the cross-coupled product? A: You must accelerate the transmetalation step. The most effective method is switching to a bulky, electron-rich Buchwald-type ligand (e.g., XPhos, SPhos) or CataCXium-A[3]. These ligands increase the electron density on the Palladium center, facilitating the transmetalation of the boronate, while their immense steric bulk forces the two coupling partners together, accelerating the final reductive elimination step.

Q2: Could my solvent choice be acting as a hydride donor? A: Absolutely. Alcohols (like isopropanol or ethanol) and cyclic ethers (like THF or 1,4-dioxane) are notorious for undergoing β-hydride elimination to form Pd-hydrides[1]. If you are experiencing high debromination, switch to a non-hydrogen-donating solvent system such as Toluene, Cyclopentyl methyl ether (CPME), or Acetonitrile (MeCN).

Q3: How does the choice of base influence this side reaction? A: Transmetalation requires the formation of a reactive boronate complex. If your base is insoluble (e.g., anhydrous K₂CO₃ in pure Toluene), the boronate forms too slowly, leaving the Ar–Pd(II)–Br intermediate vulnerable. Utilizing a highly soluble organic base like Potassium trimethylsilanolate (TMSOK) ensures rapid, homogeneous boronate formation, effectively outcompeting protodehalogenation[2].

Q4: Are there specific risks associated with fluorinated substrates like 1-Bromo-4-(2,2-difluoroethyl)benzene? A: Yes. Mechanistic studies have shown that fluorinated aryl halides are uniquely prone to hydrodehalogenation, and surprisingly, trace water can act as the direct hydrogen source in these specific systems[4]. If a standard biphasic aqueous system (e.g., Toluene/H₂O) exacerbates your debromination, you must pivot to strictly anhydrous conditions using a soluble base like TMSOK or CsF.

Part 3: Data Presentation & Optimization Matrix

Use the following matrix to benchmark your current reaction conditions against field-proven parameters designed to minimize debromination.

Variable	High Debromination Risk (Avoid)	Low Debromination Risk (Recommended)	Mechanistic Rationale
Ligand	PPh₃, dppf	XPhos, SPhos, CataCXium-A	Bulky/electron-rich ligands accelerate transmetalation and force reductive elimination[3].
Solvent	i-PrOH, THF, EtOH	Toluene, MeCN, CPME	Eliminates β-hydride elimination pathways originating from the solvent backbone[1].
Base	Insoluble carbonates (e.g., K₂CO₃ in pure organics)	TMSOK, CsF (Anhydrous)	Ensures rapid formation of the reactive boronate complex for fast transmetalation[2].
Water Content	Biphasic (if using weak bases)	Strictly Anhydrous	Prevents water from acting as a hydrogen source for hydrodehalogenation of fluorinated arenes[4].

Part 4: Self-Validating Experimental Protocol

This protocol utilizes an anhydrous, homogeneous system designed specifically to suppress the debromination of 1-Bromo-4-(2,2-difluoroethyl)benzene. It is "self-validating" because it includes specific visual and analytical checkpoints (In-Process Controls) to verify the kinetic health of the catalytic cycle.

Reagents:

• Electrophile: 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv)

• Nucleophile: Aryl/Alkyl Boronic Acid or Pinacol Ester (1.2 equiv)

• Catalyst: XPhos-Pd-G3 (2.0 mol%)

• Base: Potassium trimethylsilanolate (TMSOK) (2.0 equiv)

• Solvent: Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Preparation (Glovebox or Schlenk Line): To an oven-dried reaction vial equipped with a magnetic stir bar, add the boronic acid (1.2 equiv), XPhos-Pd-G3 (2.0 mol%), and TMSOK (2.0 equiv).

  • Causality Check: TMSOK is highly hygroscopic. Weighing it under inert atmosphere is critical to prevent moisture introduction, which can trigger water-mediated hydrodehalogenation[4].

• Solvent & Substrate Addition: Seal the vial with a PTFE septum. Inject anhydrous Toluene to achieve a 0.2 M concentration. Finally, inject 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv).

• Reaction Initiation: Stir the reaction at room temperature for 5 minutes, then heat to 60 °C.

  • Self-Validation Checkpoint 1 (Visual): Observe the solution color. A sustained golden/orange hue indicates an active, healthy Pd(0)/Pd(II) catalytic cycle. If the solution rapidly turns pitch black (Pd black precipitation) within 10 minutes, the transmetalation has failed, and the catalyst has decomposed.

• In-Process Control (IPC): After 1 hour, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS or GC-MS.

  • Self-Validation Checkpoint 2 (Analytical): Calculate the ratio of Desired Product to (2,2-difluoroethyl)benzene. Under these optimized conditions, the debromination byproduct should be <5%. If it exceeds 10%, verify the integrity and solubility of your TMSOK base[2].

• Workup: Once complete consumption of the aryl bromide is confirmed, cool to room temperature, quench with a few drops of water, filter through a pad of Celite to remove catalyst residues, and concentrate the filtrate for column chromatography.

References

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters The Journal of Organic Chemistry (ACS Publications) 1

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Organometallics (ACS Publications) 4

• One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis Medium (Process Chemistry Review) 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medium.com [medium.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification &amp; Distillation of 1-Bromo-4-(2,2-difluoroethyl)benzene

Welcome to the Technical Support Center for the isolation and purification of 1-Bromo-4-(2,2-difluoroethyl)benzene (CAS: 1379313-67-3) . This fluorinated building block is highly valued in drug discovery for its ability to modulate lipophilicity and metabolic stability. However, its purification presents unique physicochemical challenges, including thermal dehydrofluorination and the presence of close-boiling regioisomeric impurities.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and validated protocols to ensure high-purity isolation.

Part 1: Pre-Distillation & Thermal Stability FAQs

Q: Why does my crude mixture turn dark and lose the difluoroethyl group during atmospheric distillation? A: 1-Bromo-4-(2,2-difluoroethyl)benzene has an estimated atmospheric boiling point exceeding 200 °C. At these elevated temperatures, the compound is highly susceptible to thermal dehydrofluorination (the loss of HF). This degradation is severely accelerated if trace acidic impurities or unreacted fluorinating agents (such as DAST or Deoxo-Fluor) remain in the crude mixture[1]. This elimination reaction yields 1-bromo-4-(2-fluorovinyl)benzene as a persistent byproduct. To prevent this, distillation must be performed under high vacuum (< 1.0 Torr) to lower the boiling point to a thermally safe regime (typically 50–75 °C)[2].

Q: Should I wash the crude mixture before distillation? A: Absolutely. Residual moisture reacts with trace fluorinating reagents to generate free hydrofluoric acid (HF), which is not only a severe safety hazard but also catalyzes the decomposition of your target compound[1]. Always perform a rigorous aqueous bicarbonate quench and dry the organic layer over anhydrous MgSO4​ prior to applying heat.

Part 2: Vacuum Distillation Troubleshooting

Q: My distillation pot is bumping violently under high vacuum, even with fresh boiling chips. How do I stabilize the boil? A: Boiling chips rely on trapped air expanding to form nucleation bubbles. Under high vacuum, this trapped gas is immediately evacuated, rendering the chips completely ineffective and leading to dangerous superheating and bumping[3]. To resolve this, you must use a capillary bubbler (bleed tube) . A finely drawn glass capillary inserted into the distillation pot allows a micro-stream of inert gas (Argon or Nitrogen) to bleed into the liquid, providing continuous artificial nucleation sites without compromising the vacuum[4].

Q: How do I resolve the para-isomer from ortho/meta regioisomers or unreacted precursors during distillation? A: True simple distillations only possess one theoretical plate, which is insufficient for separating structurally similar fluorinated aromatics[3]. You must utilize a fractional distillation setup with a vacuum-jacketed Vigreux column or a packed column. As the mixed vapor ascends the temperature gradient of the column, it undergoes multiple cycles of condensation and vaporization, effectively increasing the concentration of the more volatile component before it reaches the condenser[5].

Protocol: High-Vacuum Fractional Distillation

Objective: Isolate 1-Bromo-4-(2,2-difluoroethyl)benzene from unreacted precursors while preventing thermal degradation.

• Apparatus Assembly: Grease all ground-glass joints with high-vacuum silicone grease. Attach a 15 cm vacuum-jacketed Vigreux column to the still pot to provide sufficient theoretical plates[3]. Attach a short-path distillation head and a multi-neck receiving flask (cow adapter).

• Nucleation Setup: Insert a fine glass capillary tube into the still pot, ensuring the tip is submerged in the crude liquid. Connect the open end to an argon manifold with a precision needle valve[4].

• Evacuation: Turn on the rotary vane vacuum pump. Monitor the digital gauge until the system stabilizes below 1.0 Torr. Adjust the needle valve on the capillary to allow a steady stream of micro-bubbles (1-2 bubbles per second).

• Heating & Equilibration: Apply a heating mantle. Gradually increase the temperature. Allow the vapors to rise slowly up the Vigreux column to establish a temperature gradient and achieve liquid-vapor equilibrium on the column indentations[5].

• Fraction Collection:

  • Fraction 1 (Forerun): Collect low-boiling impurities (e.g., residual solvents, debrominated (2,2-difluoroethyl)benzene) at lower vapor temperatures.

  • Fraction 2 (Main): Once the vapor temperature stabilizes, rotate the receiving adapter to collect the pure target compound.

• Shutdown: Leave high-boiling tars in the still pot. Never distill to dryness , as concentrating peroxides or reactive intermediates can lead to localized overheating and detonation[3]. Remove heat, backfill the system with argon, and allow the apparatus to cool completely.

Part 3: Quantitative Data & Impurity Profiling

Table 1: Physicochemical Profile & Distillation Parameters

Parameter	Value / Description	Impact on Purification Strategy
Molecular Weight	221.04 g/mol	Determines baseline volatility and vapor density.
Estimated BP (760 Torr)	~200–215 °C	High risk of thermal dehydrofluorination; atmospheric distillation is not viable.
Target BP (<1.0 Torr)	50–75 °C	Safe thermal regime; requires a rotary vane pump and capillary nucleation.
Primary Degradation Pathway	Loss of HF	Yields 1-bromo-4-(2-fluorovinyl)benzene; necessitates strictly anhydrous conditions.

Table 2: Common Impurities and Resolution Strategies

Impurity Type	Example	Boiling Point Differential	Resolution Strategy
Debrominated Byproduct	(2,2-difluoroethyl)benzene	Significant (Lower BP)	Easily removed in the distillation forerun.
Under-fluorinated	1-bromo-4-(2-fluoroethyl)benzene	Moderate	Separable via Vigreux column (requires multiple theoretical plates).
Regioisomers	1-bromo-2-(2,2-difluoroethyl)benzene	Negligible (< 2 °C)	Co-elutes during distillation; requires orthogonal chromatography.

Part 4: Advanced Purification (Chromatography) FAQs

Q: Vacuum fractional distillation is not separating the para-isomer from the ortho-isomer. What orthogonal methods can I use? A: Regioisomers of fluorinated aromatics often possess nearly identical boiling points, making fractional distillation insufficient. Because fluorine atoms heavily alter the local dipole moment and polarizability of the molecule, specialized fluorinated stationary phases—such as Fluorous Solid-Phase Extraction (F-SPE) —can be used. F-SPE exploits noncovalent fluorous-fluorous interactions to separate molecules based on their specific fluorine content and structural presentation, allowing for the resolution of isomers that standard silica cannot separate[6].

Part 5: Purification Workflow Visualization

Logical workflow for the isolation and purification of 1-Bromo-4-(2,2-difluoroethyl)benzene.

References

• Technical Support Center: Synthesis of Fluorinated Compounds - Benchchem. Available at:[1]

• Fractional Distillation notes - XULA Digital Commons. Available at:[3]

• Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds - Organic Process Research & Development, ACS Publications. Available at:[2]

• Fractional distillation - Wikipedia. Available at:[5]

• Proper use of vacuum pump during vacuum distillation - Chemistry Stack Exchange. Available at:[4]

• noncovalent fluorous interactions: new approaches for drug discovery - AIR Unimi. Available at:[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. digitalcommons.xula.edu [digitalcommons.xula.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. air.unimi.it [air.unimi.it]

Separation of 1-Bromo-4-(2,2-difluoroethyl)benzene from unreacted starting materials

Welcome to our dedicated technical support guide for the challenging yet critical separation of 1-Bromo-4-(2,2-difluoroethyl)benzene from unreacted starting materials. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing and purifying fluorinated aromatic compounds. The unique physicochemical properties imparted by the difluoroethyl group make this compound a valuable building block in medicinal chemistry, often enhancing metabolic stability and lipophilicity.[1][2] However, these same properties can present significant purification challenges.

This guide provides in-depth troubleshooting advice and frequently asked questions to empower you to overcome these hurdles, ensuring the high purity of your final product, which is essential for subsequent synthetic transformations and biological screening.

Understanding the Synthetic Landscape and Separation Challenges

The synthesis of 1-Bromo-4-(2,2-difluoroethyl)benzene can be approached through various modern synthetic methodologies.[1][3][4][5] A common strategy involves the cross-coupling of a difluoroethylating agent with a suitable brominated aromatic precursor. Based on established synthetic routes for analogous fluoroalkyl arenes, a plausible synthesis could involve the reaction of 1,4-dibromobenzene with a difluoroethyl source or the direct difluoroethylation of a bromophenyl-substituted starting material.

Consequently, the primary separation challenge lies in isolating the desired product from unreacted starting materials such as 1,4-dibromobenzene and potentially over-reacted or side-products. The similarity in the physical properties of these aromatic compounds, particularly their boiling points and polarities, can make conventional purification techniques like distillation and chromatography non-trivial.

Physical Properties for Separation Strategy

A successful separation strategy is built upon understanding the physical properties of the components in your reaction mixture. Below is a comparative table of the target compound and a likely key starting material, 1-bromo-4-ethylbenzene, which has similar structural characteristics.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Polarity
1-Bromo-4-(2,2-difluoroethyl)benzene	221.04[6]	80-82 @ 10 Torr[7]	1.495 @ 25 °C[6]	Moderately Polar
1-Bromo-4-ethylbenzene	185.06[8]	204-205 @ 760 Torr	1.34	Less Polar

Note: The polarity is a qualitative assessment. The presence of the C-F bonds in the product increases its polarity compared to a simple alkyl-substituted bromobenzene.

Troubleshooting Guide: Navigating Your Separation

This section addresses common issues encountered during the purification of 1-Bromo-4-(2,2-difluoroethyl)benzene in a question-and-answer format.

Issue 1: My crude NMR shows a mixture of my product and what appears to be unreacted 1,4-dibromobenzene. Simple distillation is not giving me a clean separation. What should I do?

Answer:

This is a common challenge due to the relatively close boiling points of brominated aromatic compounds at atmospheric pressure.

Root Cause Analysis:

• Azeotrope Formation: While less common for such structurally similar compounds, the possibility of an azeotrope cannot be entirely dismissed without experimental data.

• Insufficient Theoretical Plates: Your distillation setup may not have enough theoretical plates to resolve compounds with close boiling points.

Recommended Solutions:

• Fractional Distillation Under Reduced Pressure: The most effective approach is to perform fractional distillation under vacuum. Reducing the pressure will lower the boiling points of both compounds and often increases the boiling point difference, making separation more efficient. Aim for a pressure that brings the boiling point of your product into the 80-82 °C range, as indicated by supplier data.[7]

• Packing the Column: Use a fractionating column packed with a high-surface-area material like Raschig rings or Vigreux indentations to increase the number of theoretical plates.

• Slow and Steady Distillation Rate: A slow distillation rate allows for proper equilibrium to be established at each theoretical plate, leading to a better separation.

Issue 2: I'm using flash column chromatography on silica gel, but my product is co-eluting with a non-polar impurity. How can I improve the separation?

Answer:

Co-elution in flash chromatography is a frequent issue when dealing with compounds of similar polarity.

Root Cause Analysis:

• Inappropriate Solvent System: The chosen eluent may not have the optimal polarity to differentiate between your product and the impurity.

• Overloading the Column: Applying too much crude material to the column can lead to band broadening and poor separation.

Recommended Solutions:

• Optimize Your Eluent System with TLC: Before running the column, perform a thorough thin-layer chromatography (TLC) analysis using a range of solvent systems. A good starting point for moderately polar compounds is a mixture of a non-polar solvent like hexanes or heptane and a slightly more polar solvent like ethyl acetate or dichloromethane.[9][10] Aim for an Rf value of 0.2-0.3 for your product to ensure good separation on the column.

• Use a Gradient Elution: Start with a low-polarity eluent to wash off the non-polar impurities and then gradually increase the polarity to elute your product. This can be done in a stepwise or continuous manner.

• Consider a Different Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase. Alumina can sometimes offer different selectivity for halogenated compounds. For highly fluorinated compounds, fluorous solid-phase extraction might be an option.[11]

• Dry Loading: Instead of loading your sample dissolved in a solvent, adsorb it onto a small amount of silica gel or Celite and then apply the dry powder to the top of your column.[10] This often results in sharper bands and better separation.

Separation Workflow Diagram

Caption: A decision-making workflow for the purification of 1-Bromo-4-(2,2-difluoroethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What is the best way to remove unreacted brominating agents from my crude product?

A1: If your synthesis involves a brominating agent like N-bromosuccinimide (NBS) or bromine, a simple aqueous workup is usually effective. Before concentrating your reaction mixture, wash the organic layer with a solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with a saturated sodium bicarbonate solution to remove any acidic byproducts. Finally, wash with brine to remove excess water before drying the organic layer over an anhydrous salt like sodium sulfate or magnesium sulfate.

Q2: My purified product appears to be a clear liquid, but it turns slightly yellow upon standing. Is this a sign of decomposition?

A2: Halogenated aromatic compounds can be susceptible to slight decomposition upon exposure to light and air over time, which can lead to discoloration. While slight yellowing may not significantly impact the purity for many applications, it is good practice to store your purified 1-Bromo-4-(2,2-difluoroethyl)benzene under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature to maintain its integrity.

Q3: Are there any specific safety precautions I should take when handling 1-Bromo-4-(2,2-difluoroethyl)benzene?

A3: Yes, it is crucial to handle this compound with appropriate safety measures. According to safety data, it is considered a combustible liquid and can cause skin and serious eye irritation.[12] It may also be toxic if swallowed, in contact with skin, or if inhaled.[7] Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[12] Ensure that an eyewash station and safety shower are readily accessible.

Q4: Can I use reverse-phase chromatography for this separation?

A4: Reverse-phase chromatography (e.g., using a C18 stationary phase) is a viable option, particularly for small-scale purifications or for analytical purposes (e.g., HPLC). In reverse-phase chromatography, the elution order is reversed compared to normal-phase, with non-polar compounds eluting later. You would typically use a polar solvent system, such as a mixture of water and acetonitrile or methanol. This can be an excellent alternative if you are struggling to achieve baseline separation with normal-phase chromatography.

Q5: How can I confirm the purity of my final product?

A5: A combination of analytical techniques should be used to confirm the purity of your 1-Bromo-4-(2,2-difluoroethyl)benzene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for confirming the structure and assessing purity. The absence of signals from starting materials or byproducts is a strong indicator of high purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for detecting volatile impurities and confirming the mass of your product. A single, sharp peak in the gas chromatogram is indicative of high purity.

• Elemental Analysis: For a definitive confirmation of elemental composition, particularly for a novel compound or a new batch, elemental analysis is the gold standard.

By employing these troubleshooting strategies and keeping the FAQs in mind, you will be well-equipped to successfully purify 1-Bromo-4-(2,2-difluoroethyl)benzene and proceed with your research and development with a high-quality starting material.

References

• Organic Syntheses. (n.d.). 1-bromo-2-fluorobenzene. Retrieved from [Link]

• NextSDS. (n.d.). 1-bromo-4-(2,2-difluoroethyl)benzene — Chemical Substance Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Arylation of gem-Difluoroalkenes Using a Pd/Cu Co-Catalytic System that Avoids β-Fluoride Elimination. Retrieved from [Link]

• White Rose Research Online. (2022, July 14). A mild and regioselective route to fluoroalkyl aromatic compounds via directed cycloaddition reactions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• NextSDS. (n.d.). 1-bromo-4-(1,2-difluoroethyl)benzene — Chemical Substance Information. Retrieved from [Link]

• Oxford Academic. (2023, October 15). Unique fluorophilic pores engineering within porous aromatic frameworks for trace perfluorooctanoic acid removal. Retrieved from [Link]

• ChemRxiv. (n.d.). A Deoxyfluoroalkylation-Aromatization Strategy to Access Fluoroalkyl Arenes. Retrieved from [Link]

• NextSDS. (n.d.). 1-bromo-4-(2,2-difluoroethanesulfonyl)benzene — Chemical Substance Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Utility of 1-Bromo-4-(1,1-difluoroethyl)benzene. Retrieved from [Link]

• Google Patents. (n.d.). EP0776877A1 - Process for the preparation of 1-bromo-3,5-difluorobenzene.

• Purdue University Graduate School - Figshare. (2025, April 29). A Deoxyfluoroalkylation/Aromatization Strategy to Access Highly Substituted Fluoroalkyl (Hetero)Arenes. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2,5-difluoro-4-(trifluoromethoxy)benzene. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-ethylbenzene. Retrieved from [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. nbinno.com [nbinno.com]
• 3. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. hammer.purdue.edu [hammer.purdue.edu]
• 6. 1-溴-4-(1,1-二氟乙基)苯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1-Bromo-4-(1,1-difluoroethyl)benzene, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. 1-Bromo-4-ethylbenzene | C8H9Br | CID 15313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. orgsyn.org [orgsyn.org]
• 11. academic.oup.com [academic.oup.com]
• 12. fishersci.com [fishersci.com]

Technical Support Center: Overcoming Steric Hindrance in 1-Bromo-4-(2,2-difluoroethyl)benzene Substitutions

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working with 1-Bromo-4-(2,2-difluoroethyl)benzene . The 2,2-difluoroethyl moiety is a highly valued lipophilic bioisostere in medicinal chemistry. However, while the para-substitution pattern inherently presents minimal steric hindrance at the electrophilic carbon, significant bottlenecks arise when coupling this substrate with sterically demanding nucleophiles (e.g., ortho-substituted boronic acids or bulky secondary amines) in Palladium-catalyzed cross-couplings.

This guide synthesizes mechanistic troubleshooting, quantitative ligand selection, and self-validating experimental protocols to ensure your C–C and C–N bond formations succeed.

Part 1: Troubleshooting Guides & FAQs

Q1: My Buchwald-Hartwig amination with a bulky secondary amine is stalling, and I recover unreacted 1-Bromo-4-(2,2-difluoroethyl)benzene. Why is this happening? A: The electron-withdrawing nature of the 4-(2,2-difluoroethyl) group generally accelerates the initial oxidative addition step. If you observe unreacted starting material, the bottleneck is not oxidative addition; rather, it is the formation of an inactive catalyst resting state or a failure at the transmetalation/amine-binding step due to severe steric repulsion between the nucleophile and the catalyst ligands.

• Causality & Solution: Standard catalysts like Pd(PPh₃)₄ are ineffective here. You must transition to highly sterically demanding, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or BrettPhos). These ligands possess a flexible steric bulk that prevents the formation of inactive bis-ligated PdL2​ species, ensuring a highly reactive mono-ligated PdL1​ active catalyst that can accommodate the bulky amine 1.

Q2: I am observing high levels of proto-dehalogenation (reduction to (2,2-difluoroethyl)benzene) instead of the desired coupled product. How do I prevent this? A: Proto-dehalogenation is a direct symptom of a stalled reductive elimination step. When transmetalation is sterically hindered, the lifetime of the Pd(II) intermediate increases. This allows competing β -hydride elimination (from the amine, alkoxide base, or solvent) to dominate, followed by reductive elimination of the hydride to yield the reduced arene.

• Causality & Solution: You must force reductive elimination by increasing the steric pressure around the metal center. Using ligands with extreme steric bulk (e.g., tBuBrettPhos) forces the aryl and nucleophile groups into a cis conformation, dramatically lowering the activation energy for reductive elimination. Furthermore, the ability of the phosphine ligand to rotate its biaryl moiety away from the Pd-center releases steric crowding during amine binding, while subsequently compressing the intermediate to force the product out 2. Additionally, switch to strictly anhydrous, non-nucleophilic bases (e.g., NaOtBu) to eliminate external hydride sources.

Q3: Does the 2,2-difluoroethyl group itself contribute to steric hindrance? A: Directly, no. The group is para to the reaction center. However, its strong inductive electron-withdrawing effect (-I) makes the resulting Pd(II) intermediate more electron-deficient. While counterintuitive, recent studies show that severe steric hindrance in the aryl halide and catalyst can actually accelerate thermal activation via a 1-electron pathway 3. The primary challenge with the 2,2-difluoroethyl group is that if the ligand is not sufficiently electron-rich to compensate for the electron-deficient Pd(II) center, off-cycle degradation pathways are stabilized.

Part 2: Mechanistic Visualizations

Caption: Pd-Catalytic Cycle: Electronic and Steric Effects in 4-(2,2-difluoroethyl)benzene coupling.

Caption: Troubleshooting logic tree for sterically hindered cross-coupling reactions.

Part 3: Quantitative Data - Ligand Selection Guide

Selecting the correct ligand is the single most critical factor for overcoming steric hindrance. The table below summarizes the optimal ligand choices for 1-Bromo-4-(2,2-difluoroethyl)benzene based on the steric profile of the nucleophile.

Ligand	Effective Cone Angle ( θ )	Relative Rate of Reductive Elimination	Primary Use Case for 1-Bromo-4-(2,2-difluoroethyl)benzene
SPhos	~118°	Moderate	Suzuki couplings with ortho-substituted boronic acids.
XPhos	~130°	High	Buchwald-Hartwig amination with primary amines or anilines.
BrettPhos	~135°	Very High	Buchwald-Hartwig amination with bulky secondary amines.
IPr (NHC)	N/A (%V_bur ~ 29%)	Extremely High	Tetra-ortho substituted biaryl synthesis at room temperature 4.

Part 4: Self-Validating Experimental Protocols

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Objective: Coupling 1-Bromo-4-(2,2-difluoroethyl)benzene with a di-ortho-substituted arylboronic acid.

Causality Note: We utilize K₃PO₄ as the base. For sterically hindered systems, a moderately strong, anhydrous base is required to activate the boronic acid for transmetalation without causing protodeboronation 1. Slow addition of the boronic acid is employed to suppress homocoupling 5.

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (2.0 mol%) and SPhos (4.4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with ultra-pure Nitrogen (3 cycles).

• Solvent & Base: Add anhydrous Toluene (0.2 M relative to aryl bromide) and anhydrous K₃PO₄ (3.0 equiv). Stir at room temperature for 10 minutes.

  • Validation Checkpoint 1: The solution should transition to a clear, pale yellow color, indicating the formation of the active L1​Pd(0) complex. If the solution remains dark or precipitates black Pd-black, the solvent is wet or oxygen is present.

• Substrate Addition: Add 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv). Heat the reaction mixture to 100 °C.

• Slow Addition: Dissolve the hindered arylboronic acid (1.5 equiv) in a minimal amount of degassed Toluene. Add this solution dropwise over 1 hour via a syringe pump.

• Reaction Monitoring (Self-Validation): At t=2 hours, withdraw a 10 µL aliquot under positive nitrogen pressure. Quench in 1 mL of HPLC-grade acetonitrile and analyze via LC-MS.

  • Validation Checkpoint 2: You must observe >90% consumption of the aryl bromide (m/z 220/222). If a peak at m/z 142 is observed, proto-dehalogenation is occurring.

• Workup: Cool to room temperature, dilute with EtOAc, wash with water and brine, dry over MgSO₄, and concentrate for flash chromatography.

Protocol B: Sterically Hindered Buchwald-Hartwig Amination

Objective: Coupling 1-Bromo-4-(2,2-difluoroethyl)benzene with a bulky secondary amine.

• Preparation: In a nitrogen-filled glovebox, charge a vial with Pd₂dba₃ (1.0 mol%), BrettPhos (2.4 mol%), and strictly anhydrous NaOtBu (1.5 equiv).

• Reagent Addition: Add 1-Bromo-4-(2,2-difluoroethyl)benzene (1.0 equiv) and the bulky secondary amine (1.2 equiv).

• Solvent: Add anhydrous, degassed 1,4-Dioxane to achieve a 0.1 M concentration. Seal the vial with a PTFE-lined septum cap.

• Reaction: Remove the vial from the glovebox and heat to 110 °C in an aluminum heating block.

• Reaction Monitoring (Self-Validation): At t=3 hours, withdraw a 10 µL aliquot.

  • Validation Checkpoint: Check for the presence of the imine byproduct (resulting from β -hydride elimination). If imine formation exceeds 5%, verify the anhydrous nature of your NaOtBu, as moisture generates NaOH, which accelerates the degradation pathway.

Part 5: References

• How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Chemical Science (RSC Publishing).[Link]

• Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition. PMC (NIH).[Link]

• An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic Chemistry Portal.[Link]

• Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03095F [pubs.rsc.org]
• 3. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 5. Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Electronic Effects of 2,2-Difluoroethyl and Trifluoromethyl Groups in Cross-Coupling Reactions

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. The unique properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered binding affinities, make fluorinated motifs highly sought after. Among the most utilized are the trifluoromethyl (TFM, -CF₃) group and, increasingly, its close relative, the 2,2-difluoroethyl (DFE, -CH₂CHF₂) group. While both are valued for their electron-withdrawing nature, their nuanced electronic differences have profound implications for synthetic accessibility, particularly in the realm of transition metal-catalyzed cross-coupling reactions. This guide provides an in-depth comparison of the electronic effects of the DFE and TFM groups and their consequential impact on the outcomes of cross-coupling reactions, supported by experimental data and detailed protocols.

A Tale of Two Fluorinated Groups: Electronic Properties Unveiled

The trifluoromethyl group is renowned as one of the most powerful electron-withdrawing groups in organic chemistry, a property that stems from the strong inductive effect of the three highly electronegative fluorine atoms.[1] This potent electron withdrawal significantly influences the reactivity of adjacent molecular frameworks. The 2,2-difluoroethyl group, while also electron-withdrawing, presents a more subtle electronic profile due to the insulating effect of the methylene (-CH₂-) spacer.

The electronic influence of these substituents can be quantitatively assessed using Hammett (σ) and Taft (σ*) constants, which are empirical parameters derived from linear free-energy relationships.[2] These constants provide a valuable measure of the inductive and resonance effects of a substituent on a reaction center.

Substituent Group	Hammett Constant (σp)	Taft Constant (σ)	Primary Electronic Effect
Trifluoromethyl (-CF₃)	0.54	~2.6	Strong -I
2,2-Difluoroethyl (-CH₂CHF₂)	~0.35	~1.5	Moderate -I

Note: Experimentally derived Hammett and Taft constants for the 2,2-difluoroethyl group are not as widely tabulated as for the trifluoromethyl group. The values presented are estimates based on related structures and computational studies.

The TFM group's large positive Hammett and Taft constants signify its strong electron-withdrawing character through induction (-I effect). In contrast, the DFE group exhibits a more moderate electron-withdrawing nature, as the inductive pull of the two fluorine atoms is attenuated by the adjacent methylene group. This fundamental electronic distinction is the primary driver of the differing behaviors of DFE- and TFM-substituted molecules in chemical transformations.

Caption: Inductive effects of TFM and DFE groups on an aryl ring.

Implications for Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction, a pillar of modern C-C bond formation, is exquisitely sensitive to the electronic environment of the coupling partners. The catalytic cycle, which involves oxidative addition, transmetalation, and reductive elimination, is significantly influenced by the electron density of the aryl halide substrate.[3]

• Oxidative Addition: This is often the rate-determining step, where the Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide.[4] Electron-withdrawing groups on the aryl halide generally facilitate this step by making the carbon atom more electrophilic and the C-X bond more polarized. However, an excessively electron-deficient aryl ring can also slow down the reaction by strengthening the C-X bond. The reactivity of aryl halides typically follows the trend I > Br > OTf >> Cl.

• Transmetalation: In this step, the organic group from the organoboron reagent is transferred to the palladium center. The efficiency of this step is influenced by the base and the electronic nature of the ligands on palladium.

• Reductive Elimination: This final step involves the formation of the new C-C bond and regeneration of the Pd(0) catalyst. Electron-withdrawing groups on the aryl palladium intermediate generally accelerate reductive elimination.

The stronger electron-withdrawing nature of the TFM group compared to the DFE group leads to different reactivity profiles in cross-coupling reactions. While the TFM group's strong -I effect can be beneficial for oxidative addition and reductive elimination, it can also lead to challenges, such as catalyst inhibition or undesired side reactions. The more moderate electronic perturbation of the DFE group can result in more predictable and, in some cases, higher-yielding coupling reactions.

Caption: Influence of TFM vs. DFE on the Suzuki-Miyaura catalytic cycle.

Experimental Data and Protocols

Direct comparative studies of DFE- and TFM-substituted substrates under identical cross-coupling conditions are not abundant in the literature. However, by collating data from various sources, a general picture of their relative reactivities can be formed. Generally, both TFM- and DFE-substituted aryl halides are competent substrates in Suzuki-Miyaura couplings.

Table of Representative Suzuki-Miyaura Coupling Reactions:

Entry	Aryl Halide	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromobenzotrifluoride	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	85	22	88	[5]
2	4-Bromo-1-(2,2-difluoroethyl)benzene*	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	~85-95	[6] (adapted)
3	1-Bromo-4-(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ / P(t-Bu)₃	K₃PO₄	Dioxane	80	18	95	[7] (adapted)
4	2-Bromo-6-(trifluoromethyl)pyridine	Phenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100	16	98	[8] (representative)

Yield for entry 2 is an estimation based on typical yields for similar substrates under the specified conditions, as a direct report for this specific coupling was not found.

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

This protocol is adapted from established procedures for the coupling of TFM-substituted aryl halides.[5]

Materials:

• 4-Bromobenzotrifluoride

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask, add 4-bromobenzotrifluoride (1.0 mmol, 1.0 eq.), phenylboronic acid (1.2 mmol, 1.2 eq.), potassium carbonate (2.0 mmol, 2.0 eq.), palladium(II) acetate (0.05 mmol, 5 mol%), and SPhos (0.10 mmol, 10 mol%).

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add degassed toluene (4 mL) and degassed deionized water (1 mL) via syringe.

• Place the flask in a preheated oil bath at 85 °C and stir vigorously for 22 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 4-phenylbenzotrifluoride.

This protocol is a representative procedure for the coupling of DFE-substituted aryl bromides, based on general and robust Suzuki-Miyaura conditions.[6]

Materials:

• 1-Bromo-4-(2,2-difluoroethyl)benzene

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a dry Schlenk flask under an argon atmosphere, combine 1-bromo-4-(2,2-difluoroethyl)benzene (1.0 mmol, 1.0 eq.), phenylboronic acid (1.2 mmol, 1.2 eq.), tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%), and potassium carbonate (2.0 mmol, 2.0 eq.).

• Add degassed toluene (5 mL) and degassed water (1 mL) to the flask.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting aryl bromide.

• After cooling to room temperature, add ethyl acetate (20 mL) and water (10 mL).

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and remove the solvent in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the target 4-(2,2-difluoroethyl)-1,1'-biphenyl.

Conclusion and Outlook

The trifluoromethyl and 2,2-difluoroethyl groups, while both electron-withdrawing, exert distinct electronic influences that translate into different reactivities in cross-coupling reactions. The TFM group, with its powerful inductive effect, can significantly accelerate key steps in the catalytic cycle but may also introduce complexities. The DFE group offers a more moderate electronic profile, providing a valuable alternative that can lead to cleaner and more efficient transformations in certain contexts. Understanding these nuances is paramount for researchers and drug development professionals. As the demand for sophisticated fluorinated molecules continues to grow, a deep appreciation for the electronic character of substituents like DFE and TFM will be instrumental in designing efficient and robust synthetic routes to the next generation of pharmaceuticals and advanced materials.

References

• [Title] Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. [Source] ACS Publications, 2020. [URL] [Link]

• [Title] Synthesis of trifluoromethyl arenes. [Source] Organic Chemistry Portal. [URL] [Link]

• [Title] Trifluoromethylation of Aryl and Heteroaryl Halides with Fluoroform-Derived CuCF3: Scope, Limitations, and Mechanistic Features. [Source] The Journal of Organic Chemistry, 2013. [URL] [Link]

• [Title] Why 2,2-Difluoroethanol is Essential for Modern Organic Synthesis. [Source] NINGBO INNO PHARMCHEM CO.,LTD., 2026. [URL] [Link]

• [Title] Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling. [Source] The Journal of Organic Chemistry, 2011. [URL] [Link]

• [Title] Cross-Coupling of Aryl Trifluoromethyl Sulfones with Arylboronates by Cooperative Palladium/Rhodium Catalysis. [Source] Organic Letters, 2019. [URL] [Link]

• [Title] Cu-catalyzed trifluoromethylation of aryl iodides with trifluoromethylzinc reagent prepared in situ from trifluoromethyl iodide. [Source] Beilstein Journal of Organic Chemistry, 2013. [URL] [Link]

• [Title] Cross-Coupling of silanes with Aryl Halides. [Source] PubMed, 2015. [URL] [Link]

• [Title] Hammett equation. [Source] Wikipedia. [URL] [Link]

• [Title] Electro-Inductive Effect: Using an electrode as a universal functional group. [Source] University of Basel. [URL] [Link]

• [Title] Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. [Source] Organic Letters, 2020. [URL] [Link]

• [Title] Efficient Cross-Coupling of Secondary Alkyltrifluoroborates with Aryl Chlorides – Reaction Discovery Using Parallel Micro-Scale Experimentation. [Source] PMC, 2008. [URL] [Link]

• [Title] Suzuki Coupling. [Source] Organic Chemistry Portal. [URL] [Link]

• [Title] Relationship between the electrophilicity and σ p Hammett constant in Baeyer–Villiger reactions. [Source] ResearchGate, 2025. [URL] [Link]

• [Title] Nickel‐Catalyzed Reductive Cross‐Coupling of (Hetero)aryl Halides with 2‐Chloro‐1,1‐difluoroethane: Facile Access to 2,2‐Difluoroethylated Aromatics. [Source] ResearchGate. [URL] [Link]

• [Title] Interpretation of Both Electron Pushing and Electron Withdrawing Inductive Effect of Alkyl Groups in Terms of Mulliken–Jaffe's Electronegativity and the Principle of Electronegativity Equalization. [Source] Resonance, 2019. [URL] [Link]

• [Title] Comparison of reactivity of different aryl halides. [Source] ResearchGate. [URL] [Link]

• [Title] Cross-Electrophile Coupling of Aryl Chlorides with Alkyl Chlorides Using Rotating Magnetic Field and Metal Rods. [Source] Journal of the American Chemical Society, 2025. [URL] [Link]

• [Title] Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. [Source] ResearchGate, 2025. [URL] [Link]

• [Title] Improvement on synthesis of different alkyl-phenylboronic acid. [Source] PubMed, 2009. [URL] [Link]

• [Title] Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. [Source] Organic & Biomolecular Chemistry, 2011. [URL] [Link]

• [Title] Organoborane coupling reactions (Suzuki coupling). [Source] PMC, 2002. [URL] [Link]

• [Title] A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. [Source] Journal of Synthetic Chemistry, 2023. [URL] [Link]

• [Title] 2,4-Difluorophenylboronic acid. [Source] PMC, 2009. [URL] [Link]

• [Title] 2,2‐Difluoroethylation of Heteroatom Nucleophiles via a Hypervalent Iodine Strategy. [Source] ResearchGate, 2024. [URL] [Link]

• [Title] (3,4,5-trifluorophenyl)boronic acid. [Source] Organic Syntheses Procedure. [URL] [Link]

• [Title] 2,2-Difluoroethylation of heteroatom nucleophiles via a hypervalent iodine strategy. [Source] ChemRxiv, 2020. [URL] [Link]

• [Title] Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. [Source] Organic Chemistry Portal. [URL] [Link]

• [Title] Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl- and Hetaryl Halides. [Source] PMC, 2011. [URL] [Link]

• [Title] Direct Difluoromethylation of Aryl Halides via Base Metal Catalysis at Room Temperature. [Source] Journal of the American Chemical Society, 2016. [URL] [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Bromo-4-(2,2-difluoroethyl)benzene

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with 1-Bromo-4-(2,2-difluoroethyl)benzene (CAS No. 1379313-67-3). As a halogenated aromatic compound, its unique reactivity and potential health hazards necessitate a rigorous and well-understood safety plan. This document moves beyond a simple checklist, explaining the causality behind each recommendation to build a self-validating system of laboratory safety.

Hazard Assessment: The Foundation of Safety

Understanding the intrinsic hazards of a chemical is the critical first step in developing a robust safety protocol. The Globally Harmonized System (GHS) classifications for 1-Bromo-4-(2,2-difluoroethyl)benzene dictate the minimum required precautions.[1] The primary risks associated with this compound involve acute toxicity, as well as irritation to the skin and eyes.[1]

Hazard Classification	GHS Category	Hazard Statement	Implication for Handling
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.	Requires prevention of ingestion, skin contact, and inhalation through engineering controls and comprehensive PPE.
Skin Irritation	Category 2	H315: Causes skin irritation.	Mandates the use of appropriate chemical-resistant gloves and protective clothing to prevent direct contact.
Eye Irritation	Category 2A	H319: Causes serious eye irritation.	Necessitates the use of sealed safety goggles and, in some cases, a full face shield to protect against splashes.
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336: May cause drowsiness or dizziness.	Reinforces the need for excellent ventilation, such as a certified chemical fume hood, to prevent vapor inhalation.

The structure, featuring a brominated and difluoroethylated benzene ring, suggests that upon thermal decomposition, it can release hazardous gases such as carbon oxides, hydrogen bromide, and hydrogen fluoride.[2][3] This potential for hazardous byproducts must be considered in all aspects of handling, storage, and emergency planning.

The Core Protocol: PPE Selection and Rationale

The selection of Personal Protective Equipment (PPE) is not a one-size-fits-all process. It is the final and most personal line of defense after engineering and administrative controls have been implemented. The following diagram illustrates the logical workflow for determining the appropriate level of PPE.

Caption: Logical workflow for risk-based PPE selection.

A. Eye and Face Protection

Due to its classification as a serious eye irritant (H319), robust eye protection is non-negotiable.[1]

• Minimum Requirement: Chemical safety goggles that meet ANSI Z87.1 or EN 166 standards are mandatory.[2] Unlike standard safety glasses, goggles provide a seal around the eyes, offering superior protection from splashes and vapors.

• Recommended for High-Risk Operations: When handling larger quantities (>50 mL) or when there is a significant risk of splashing (e.g., during transfers, heating, or pressure reactions), a full-face shield should be worn in addition to safety goggles.[2][3]

B. Skin and Body Protection

Given the compound's dual threat of skin irritation (H315) and harmful effects upon dermal absorption (H312), a multi-layered approach to skin protection is essential.[1]

• Gloves:

  • Selection: Standard nitrile gloves may offer initial splash protection, but for prolonged contact, heavier-duty gloves are recommended. Always consult the glove manufacturer's compatibility chart. Given the aromatic and halogenated nature of the molecule, butyl or Viton® gloves are often a more protective choice.

  • Protocol: Gloves must be inspected for any signs of degradation or puncture before each use.[2] Employ the proper glove removal technique (without touching the glove's outer surface) to prevent cross-contamination.[2] Contaminated gloves must be disposed of as hazardous waste immediately after use.[2]

• Protective Clothing:

  • A flame-retardant lab coat is the minimum requirement. For procedures with a higher risk of spillage, a chemically resistant apron or a full protective suit should be utilized.[2]

  • Ensure clothing provides full coverage of arms and legs. Open-toed shoes are never permitted in the laboratory.

C. Respiratory Protection

The primary defense against inhalation hazards (H332, H336) is an engineering control, not PPE.[1]

• Primary Control: All handling of 1-Bromo-4-(2,2-difluoroethyl)benzene must be conducted within a properly functioning and certified chemical fume hood.[4][5]

• When Respirators are Necessary: In the event of an engineering control failure, a large-scale spill, or specific maintenance operations where exposure limits may be exceeded, respiratory protection is required. A NIOSH-approved air-purifying respirator with an organic vapor (Type A, brown) cartridge is the appropriate choice.[3] All personnel required to wear respirators must be part of a formal respiratory protection program, including fit-testing and medical clearance.

Operational Plan: From Benchtop to Storage

A safe outcome is predicated on a well-defined operational plan.

A. Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate working height. Clear the workspace of any unnecessary equipment or reagents. Ensure an eyewash station and safety shower are immediately accessible.[4]

• PPE Donning: Don all required PPE as described in Section 2.

• Chemical Handling:

  • Use only non-sparking tools and explosion-proof equipment, especially during transfers.

  • When transferring the liquid, ground and bond containers to prevent the buildup of static electricity.

  • Avoid all personal contact, including inhalation of vapors.

• Post-Handling: Tightly close the container. Decontaminate any surfaces that may have come into contact with the chemical.

• PPE Doffing & Hygiene: Remove PPE in the correct order to avoid self-contamination. Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]

B. Storage

• Store in a cool, dry, and well-ventilated place away from sources of ignition.[2][4]

• Keep the container tightly closed and store it locked up.[4]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

Contingency Planning: Spills, Exposures, and Disposal

A. Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Skin Contact: Take off immediately all contaminated clothing.[4] Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[4]

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[4] If the individual feels unwell, call a poison control center or a doctor.[4]

• Spill Response:

  • Evacuate all non-essential personnel from the area and move upwind.[2][6]

  • Remove all sources of ignition.[2]

  • Wearing the full PPE described in Section 2, contain the spill using an inert absorbent material like vermiculite, sand, or earth.[6] Do not use combustible materials.

  • Collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for hazardous waste disposal.[6]

  • Prevent the spill from entering drains or waterways.[2]

B. Waste Disposal

All waste containing 1-Bromo-4-(2,2-difluoroethyl)benzene, including empty containers, contaminated gloves, and absorbent materials, must be treated as hazardous waste.[7]

• Dispose of contents and containers at an approved waste disposal plant.[4][7]

• It is imperative to consult and comply with all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

References

• NextSDS. (n.d.). 1-bromo-4-(2,2-difluoroethyl)benzene — Chemical Substance Information. Retrieved from [Link]

• SDFine. (n.d.). 1-Bromo-4-Fluorobenzene CAS No 460-00-4 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved from [Link]

• SDFine. (n.d.). 1-BROMO-4-FLUOROBENZENE. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET. Retrieved from [Link]

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